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Compound of Interest

Compound Name: 5-Bromo-4-methylnicotinaldehyde

Cat. No.: B1290056

Introduction 5-Bromo-4-methylnicotinaldehyde is a substituted pyridine derivative that serves
as a valuable intermediate in organic synthesis. Its structure, featuring a bromine atom, a
methyl group, and an aldehyde on the pyridine ring, provides multiple reactive sites for further
chemical modifications. This makes it a key building block in the development of complex
molecules, particularly in the pharmaceutical and agrochemical industries. The strategic
placement of these functional groups allows for selective reactions, such as cross-coupling at
the bromine position or various transformations of the aldehyde group, enabling the
construction of diverse molecular scaffolds.

Principle of Synthesis The synthesis of 5-Bromo-4-methylnicotinaldehyde is commonly
achieved through the oxidation of its corresponding alcohol, (5-Bromo-4-methyl-pyridin-3-yl)-
methanol. This transformation requires a suitable oxidizing agent that can selectively convert
the primary alcohol to an aldehyde without over-oxidation to a carboxylic acid or reacting with
other parts of the molecule. A variety of oxidizing agents can be employed for this purpose, with
the choice often depending on factors like yield, selectivity, reaction conditions, and ease of
purification. The precursor alcohol itself can be synthesized from nicotinamide derivatives
through a multi-step process.

Experimental Protocol

This protocol details the oxidation of (5-Bromo-4-methyl-pyridin-3-yl)-methanol to yield 5-
Bromo-4-methylnicotinaldehyde.

Materials and Equipment
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e (5-Bromo-4-methyl-pyridin-3-yl)-methanol

e Manganese (1V) oxide (MnO32)

e Dichloromethane (DCM)

e Anhydrous Magnesium Sulfate (MgSQOa)

¢ Round-bottom flask

o Magnetic stirrer and stir bar

o Reflux condenser

o Heating mantle or oil bath

« Filtration apparatus (e.g., Buchner funnel or Celite pad)

e Rotary evaporator

o Standard laboratory glassware

o Nitrogen or Argon gas supply for inert atmosphere

Procedure: Oxidation of (5-Bromo-4-methyl-pyridin-3-yl)-methanol

e Reaction Setup: In a round-bottom flask of appropriate size, suspend (5-Bromo-4-methyl-
pyridin-3-yl)-methanol in dichloromethane (DCM).

« Addition of Oxidant: Add Manganese (1V) oxide (MnO3) to the suspension. A significant
excess of MnO: is typically used to ensure complete conversion.

e Reaction Condition: Heat the reaction mixture to reflux (approximately 40°C for DCM) under
an inert atmosphere (e.g., Nitrogen or Argon).

e Monitoring: Stir the mixture vigorously at reflux. The reaction progress can be monitored by
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC)
until the starting material is consumed. This process may take several hours to overnight.
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o Work-up: After the reaction is complete, cool the mixture to room temperature.

 Purification: Filter the reaction mixture through a pad of Celite to remove the manganese
solids. Wash the filter cake thoroughly with additional DCM to ensure all the product is
collected.

e Solvent Removal: Combine the filtrate and washings, and remove the solvent under reduced
pressure using a rotary evaporator.

e Final Product: The resulting solid is 5-Bromo-4-methylnicotinaldehyde. Further
purification, if necessary, can be performed by recrystallization or column chromatography.

Data Presentation

Table 1: Reactant and Product Information

Molecular
Compound Molecular .
CAS Number Weight (g/mol  Role

Name Formula |
(5-Bromo-4-
methyl-pyridin-3-  351457-85-7 C7HsBrNO 202.05 Starting Material
yl)-methanol
Manganese (IV) o

] 1313-13-9 MnO:2 86.94 Oxidizing Agent
oxide
5-Bromo-4-
methylnicotinalde  351457-86-8 C7HsBrNO 200.03 Product
hyde

Table 2: Characterization Data for 5-Bromo-4-methylnicotinaldehyde[1]

Analysis Type Data

5 10.25 (s, 1H), 8.84 (s, 1H), 8.83 (s, 1H), 2.76

1H NMR (300 MHz, CDCls) 5. 3H)
S!

Appearance White to light yellow solid
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Visualizations
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Caption: Workflow for the synthesis and analysis of 5-Bromo-4-methylnicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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